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Cat. No.: B1446711

Get Quote

Executive Summary

6-Chloro-2-fluoro-3-methylbenzenesulfonyl chloride (CAS: 1706461-23-5) is a highly
specialized organosulfur intermediate used primarily in the synthesis of sulfonamide-based
pharmacophores. Characterized by a dense substitution pattern on the benzene ring, this
compound offers a unique "scaffold lock" in medicinal chemistry—using the steric bulk of the
chlorine and methyl groups to enforce conformational rigidity, while the fluorine atom modulates
metabolic stability and lipophilicity.

This technical guide provides a comprehensive analysis of its physicochemical properties,
synthetic pathways, and reactivity profile, designed for researchers optimizing lead compounds
in drug discovery.

Chemical Identity & Structural Analysis[1][2]

The compound features a benzene ring trisubstituted with a chlorine atom, a fluorine atom, and
a methyl group, in addition to the reactive sulfonyl chloride moiety.
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Attribute Detail

6-Chloro-2-fluoro-3-methylbenzenesulfonyl
IUPAC Name

chloride
CAS Number 1706461-23-5
Molecular Formula C7HsCl2FO2S
Molecular Weight 243.08 g/mol
SMILES Cclccce(c(clF)S(=0)(=0)CIClI
Structural Class Halogenated Arylsulfonyl Chloride

Electronic & Steric Profile

o 2-Fluoro Effect: The fluorine atom at the ortho position relative to the sulfonyl group exerts a
strong inductive electron-withdrawing effect (-I), increasing the electrophilicity of the sulfur
center. It also serves as a metabolic blocker, preventing ring oxidation at this position.

e 6-Chloro Sterics: The chlorine atom at the other ortho position creates significant steric
hindrance. This "ortho-effect" protects the sulfonamide bond (formed in subsequent steps)
from enzymatic hydrolysis but also requires specific conditions during synthesis to avoid
steric clashes.

o 3-Methyl Group: Provides a lipophilic anchor (LogP modulation) and further desymmetrizes
the electron density of the ring.

Physicochemical Properties[6][7]

Note: Experimental data for this specific isomer is limited in public registries. Values below
represent high-confidence predicted ranges based on structural analogs (e.g., 2-chloro-6-
methylbenzenesulfonyl chloride).
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Property Value /| Range Condition

Physical State Solid or Semi-solid Ambient Temp (25°C)
Melting Point 45°C — 55°C (Predicted) Atmospheric Pressure
Boiling Point ~135°C @ 0.5 mmHg (Vacuum)
Density 1.55 + 0.05 g/cm3 20°C

Solubility Soluble in DCM, THF, EtOAc Hydrolyzes in Water
Flash Point >110°C Closed Cup

Synthesis & Manufacturing

The most reliable synthesis route for 6-Chloro-2-fluoro-3-methylbenzenesulfonyl chloride
utilizes the Meerwein Sulfonation method, starting from the corresponding aniline. This
pathway avoids the selectivity issues inherent in direct chlorosulfonation of the parent toluene
derivative.

Synthesis Workflow (The Sandmeyer-Type Route)

» Diazotization: The precursor, 6-chloro-2-fluoro-3-methylaniline, is treated with sodium nitrite
(NaNO:2) in concentrated hydrochloric acid (HCI) or acetic acid (AcOH) at -5°C to 0°C to form
the diazonium salt.

» Sulfonyl Chloride Formation: The diazonium species is reacted in situ with sulfur dioxide
(SO2) in the presence of a copper(l) chloride (CuCl) or copper(ll) chloride (CuClz) catalyst in
acetic acid.

e Quenching & Isolation: The reaction mixture is poured into ice water. The sulfonyl chloride
precipitates as a solid or oil, which is extracted with dichloromethane (DCM).

Visualization: Reaction Pathway
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Figure 1: Meerwein sulfonation pathway transforming the aniline precursor to the target sulfonyl

chloride.[1]

Reactivity Profile & Applications
Nucleophilic Substitution (Sulfonamide Formation)

The primary utility of this compound is as an electrophile. It reacts with primary and secondary

amines to form sulfonamides.

Mechanism: Nucleophilic attack of the amine nitrogen on the sulfur atom, followed by

elimination of HCI.

Base Requirement: Requires a base (e.g., Triethylamine, Pyridine, or excess amine) to

scavenge the HCI byproduct.

Selectivity: Due to the steric bulk of the ortho-chloro and ortho-fluoro groups, reaction rates

may be slower than unhindered benzenesulfonyl chlorides. Heating or stronger bases (e.g.,

DMAP catalyst) may be required for sterically hindered amines.

Hydrolysis Sensitivity
e Reaction: R-SO2CI| + H20 —» R-SOsH + HCI

 Implication: The compound degrades rapidly in moist air or agueous media. All reactions

must be performed under anhydrous conditions (N2 or Ar atmosphere).

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b1446711/docs?utm_src=pdf-body-img#technical-monograph-6-chloro-2-fluoro-3-methylbenzenesulfonyl-chloride
https://patents.google.com/patent/EP2606036B1/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1446711?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Drug Discovery Applications

This scaffold is particularly valuable in the development of:

e COX-2 Inhibitors: The substitution pattern mimics the pharmacophore requirements for
cyclooxygenase active sites.

e mMPGES-1 Inhibitors: Used in anti-inflammatory research to target microsomal prostaglandin
E synthase-1.[2]

e "Magic Chloro" Effect: The chlorine atom can fill hydrophobic pockets in target proteins,
increasing potency by up to 100-fold compared to the hydrogen-substituted analog.

Handling, Stability & Safety Protocols

Signal Word: DANGER Hazard Statements: H314 (Causes severe skin burns and eye
damage), H290 (May be corrosive to metals).[3]

Storage & Stability

o Temperature: Store at 2°C — 8°C (Refrigerate).
o Atmosphere: Store under inert gas (Argon preferred). Moisture sensitive.

o Container: Tightly sealed glass vial with PTFE-lined cap. Avoid metal containers due to
corrosive nature.

Emergency Decision Tree
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Figure 2: Immediate response protocol for accidental exposure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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